Cas no 1616703-93-5 (Ticagrelor Acetate)

• Product Name: Ticagrelor Acetate
• CAS No: 1616703-93-5
• MF: C₂₅H₃₀F₂N₆O₅S
• MW: 564.604711055756
• CID: 4557633
• PubChem ID: 86296399
• Update Time: 2025-10-28

Ticagrelor Acetate Chemical and Physical Properties

Names and Identifiers

• 2-(((1S,2S,3S,4R)-4-(7-(((1R,2S)-2-(3,4-difluorophenyl)
• Ticagrelor Impurity F
• 2-[4-[7-[[2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-2,
• Ticagrelor Acetate
• C25H30F2N6O5S
• CS-0010423
• CS-W004372
• 1,2-Cyclopentanediol,3-[2-(acetyloxy)ethoxy]-5-[7-[[(1r,2s)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3h-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-,(1s,2s,3s,5r)-
• 2-(((1S,2S,3S,4R)-4-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,3-dihydroxycyclopentyl)oxy)ethyl acetate
• 1,2-Cyclopentanediol, 3-[2-(acetyloxy)ethoxy]-5-[7-[[(1r,2s)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3h-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-, (1s,2s,3s,5r)-
• 1616703-93-5
• 2-{[(1S,2S,3S,4R)-4-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,3-dihydroxycyclopentyl]oxy}ethyl acetate
• F19400
• (1S,2S,3S,5R)-3-[2-(Acetyloxy)ethoxy]-5-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-1,2-cyclopentanediol
• 2-[(1S,2S,3S,4R)-4-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-2,3-dihydroxycyclopentyl]oxyethyl acetate
• KC4CRC27H5

• Inchi： 1S/C25H30F2N6O5S/c1-3-8-39-25-29-23(28-17-10-14(17)13-4-5-15(26)16(27)9-13)20-24(30-25)33(32-31-20)18-11-19(22(36)21(18)35)38-7-6-37-12(2)34/h4-5,9,14,17-19,21-22,35-36H,3,6-8,10-11H2,1-2H3,(H,28,29,30)
• InChI Key： VDQCATJZBYAKMC-UHFFFAOYSA-N
• SMILES： S(CCC)C1N=C2C(=C(N=1)NC1CC1C1C=CC(=C(C=1)F)F)N=NN2C1CC(C(C1O)O)OCCOC(C)=O

Computed Properties

• Exact Mass: 564.19664558 g/mol
• Monoisotopic Mass: 564.19664558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 170
• Molecular Weight: 564.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 777.7±70.0 °C at 760 mmHg
• Flash Point: 424.2±35.7 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Ticagrelor Acetate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Ticagrelor Acetate

Comprehensive Overview of Ticagrelor Acetate (CAS No. 1616703-93-5): Mechanism, Applications, and Market Trends

Ticagrelor Acetate (CAS No. 1616703-93-5) is a pharmaceutical compound widely recognized for its role as a P2Y12 receptor antagonist. This acetate salt form of Ticagrelor enhances stability and bioavailability, making it a critical component in cardiovascular therapeutics. With the rising global prevalence of acute coronary syndromes (ACS), the demand for antiplatelet agents like Ticagrelor Acetate has surged, driven by its reversible binding mechanism and rapid onset of action.

The compound's unique chemical structure (C23H28F2N6O4·C2H4O2) enables selective inhibition of adenosine diphosphate (ADP)-induced platelet aggregation. Unlike clopidogrel, Ticagrelor Acetate does not require metabolic activation, offering consistent efficacy across patient populations. This property addresses common patient concerns such as "high platelet reactivity" and "drug resistance," frequently searched terms in cardiovascular forums.

Recent studies highlight Ticagrelor Acetate's potential beyond ACS, including investigations into stroke prevention and peripheral artery disease. These applications align with trending healthcare keywords like "novel antithrombotic therapies" and "personalized medicine approaches." The compound's pharmacokinetic profile—including a half-life of 7–8 hours and renal excretion—is often queried by researchers optimizing dosing regimens.

From a market perspective, the global antiplatelet drugs market (projected to reach $3.2 billion by 2027) underscores the significance of Ticagrelor Acetate. Pharmaceutical manufacturers prioritize its synthesis due to patent expirations and growing generic drug development opportunities. Analytical techniques for quality control, such as HPLC and mass spectrometry, remain hot topics in pharmaceutical chemistry circles.

Environmental and sustainability factors in Ticagrelor Acetate production have gained attention, with searches increasing for "green chemistry in API synthesis." The compound's crystallization optimization and polymorph screening are actively discussed in process chemistry literature, reflecting industry efforts to improve yield and purity.

Emerging research explores drug-drug interactions between Ticagrelor Acetate and CYP3A4 inhibitors/inducers, addressing frequent clinician inquiries. Patient education materials increasingly cover bleeding risk management—a top-searched side effect—while comparative studies with prasugrel generate academic debate. These developments position Ticagrelor Acetate as a dynamic subject in both clinical and pharmaceutical research domains.

In formulation science, controlled-release variants of Ticagrelor Acetate are under investigation to reduce dosing frequency. This responds to patient searches for "once-daily antiplatelet options." The compound's excipient compatibility and stability testing protocols are meticulously documented, ensuring compliance with ICH guidelines—a regulatory aspect heavily searched by quality assurance professionals.

The intellectual property landscape surrounding Ticagrelor Acetate continues to evolve, with patent searches spiking for "crystalline forms" and "manufacturing processes." Analytical method development for impurity profiling remains a key focus area, particularly for genotoxic impurities below threshold limits—a subject of numerous regulatory queries.

As precision medicine advances, pharmacogenomic studies investigate genetic factors influencing Ticagrelor Acetate response, correlating with popular searches like "CYP2C19 testing." The compound's role in post-PCI protocols (percutaneous coronary intervention) generates ongoing clinical discussion, especially regarding optimal dual antiplatelet therapy (DAPT) duration.

In conclusion, Ticagrelor Acetate (CAS No. 1616703-93-5) represents a multifaceted pharmaceutical agent bridging clinical needs and industrial innovation. Its scientific relevance persists through continuous research into therapeutic applications, formulation advancements, and manufacturing optimizations—all reflecting the compound's enduring importance in modern pharmacotherapy.